Cas no 494753-28-5 (Pyridine, 4,4'-(1E)-1,2-ethenediylbis-, (2Z)-2-butenedioate (1:2))
494753-28-5 structure
Product Name:Pyridine, 4,4'-(1E)-1,2-ethenediylbis-, (2Z)-2-butenedioate (1:2)
CAS No:494753-28-5
MF:C20H18N2O8
MW:414.365525722504
CID:1520907
PubChem ID:71362639
Update Time:2025-04-21
Pyridine, 4,4'-(1E)-1,2-ethenediylbis-, (2Z)-2-butenedioate (1:2) Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 4,4'-(1E)-1,2-ethenediylbis-, (2Z)-2-butenedioate (1:2)
- but-2-enedioic acid,4-(2-pyridin-4-ylethenyl)pyridine
- 494753-28-5
- DTXSID80786254
- But-2-enedioic acid--4,4'-(ethene-1,2-diyl)dipyridine (2/1)
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- Inchi: 1S/C12H10N2.2C4H4O4/c1(11-3-7-13-8-4-11)2-12-5-9-14-10-6-12;2*5-3(6)1-2-4(7)8/h1-10H;2*1-2H,(H,5,6)(H,7,8)
- InChI Key: UJKGHRUGRUKWIX-UHFFFAOYSA-N
- SMILES: OC(C=CC(=O)O)=O.OC(C=CC(=O)O)=O.N1C=CC(=CC=1)C=CC1C=CN=CC=1
Computed Properties
- Exact Mass: 414.10634
- Monoisotopic Mass: 414.10631554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 276
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- Topological Polar Surface Area: 175Ų
Experimental Properties
- PSA: 174.98
Pyridine, 4,4'-(1E)-1,2-ethenediylbis-, (2Z)-2-butenedioate (1:2) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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